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Compound of Interest

Compound Name: Schizolaenone C

cat. No.: B14752145

Schizolaenone C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics,
isolation, and potential biological activities of Schizolaenone C, a geranylated flavanone with
cytotoxic properties. The information is intended to support further research and drug
development efforts centered on this natural product.

Core Molecular Data

Schizolaenone C is a complex flavonoid with the molecular formula C25H2806.[1] Its
molecular weight is approximately 424.5 g/mol .[1] A summary of its key molecular properties is
presented in Table 1.
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Property Value Source
Molecular Formula C25H2806 PubChem[1]
Molecular Weight 424.5 g/mol PubChem[1]
Exact Mass 424.18858861 Da PubChem[1]
(25)-2-(3,5-
dihydroxyphenyl)-6-[(2E)-3,7-
IUPAC Name dimethylocta-2,6-dienyl]-5,7- PubChem[1]
dihydroxy-2,3-dihydrochromen-
4-one
928760-56-9,
Synonyms PubChem[1]
CHEMBL1094618

Experimental Protocols
Isolation of Schizolaenone C from Schizolaena hystrix

Schizolaenone C was first isolated from a methanol extract of the plant Schizolaena hystrix,
collected in the Madagascar rainforest. The isolation procedure, as described by Murphy et al.
(2006), involved bioassay-guided fractionation.

Extraction and Initial Fractionation:
» Dried and ground plant material of S. hystrix was extracted with ethanol.

o A portion of the crude ethanol extract was partitioned between different solvents to separate
compounds based on polarity.

o A separate methanol extract of the same plant was also prepared for further fractionation.
Chromatographic Separation:

e The methanol extract was subjected to a series of chromatographic techniques to isolate
individual compounds.
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e Bioassay-guided fractionation was employed, where the cytotoxic activity of the fractions
was tested at each stage to guide the separation process. The A2780 human ovarian cancer
cell line was utilized for these bioassays.

o This multi-step chromatographic process, likely involving techniques such as column
chromatography and high-performance liquid chromatography (HPLC), led to the isolation of
pure Schizolaenone C.

Structure Elucidation:

The chemical structure of the isolated Schizolaenone C was determined using spectroscopic
methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Cytotoxicity Assay

The cytotoxic activity of Schizolaenone C was evaluated against the A2780 human ovarian
cancer cell line. While the original publication does not provide exhaustive detail on the
cytotoxicity protocol, a standard assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) or a similar colorimetric assay would likely have been used. A
general workflow for such an assay is outlined below.

General Cytotoxicity Testing Workflow:
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Hypothesized Cytotoxic Signaling of Schizolaenone C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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